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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617 Get Quote

Benchmarking the Lightfastness of Disperse
Brown 4: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness properties of C.I. Disperse
Brown 4 against other commercially available disperse brown dyes. The data presented is

supported by standardized experimental protocols to ensure accuracy and reproducibility,

offering valuable insights for material selection and development.

Comparative Analysis of Fastness Properties
The selection of a disperse dye is often governed by its fastness properties, with lightfastness

being a critical parameter for applications where materials are exposed to significant light. The

following table summarizes the lightfastness, wash fastness, and sublimation fastness of

Disperse Brown 4 and a selection of alternative disperse brown dyes. Lightfastness is rated

on the Blue Wool Scale (1-8), where 8 indicates the highest fastness. Wash and sublimation

fastness are rated on a grey scale (1-5), with 5 representing the best performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b078617?utm_src=pdf-interest
https://www.benchchem.com/product/b078617?utm_src=pdf-body
https://www.benchchem.com/product/b078617?utm_src=pdf-body
https://www.benchchem.com/product/b078617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C.I. Name Lightfastness (ISO)
Wash Fastness
(ISO)

Sublimation
Fastness (ISO)

Disperse Brown 4 5-6 4-5 4

Disperse Brown 1 5-6 4-5 3-4[1]

Disperse Brown 13 6 4 5[2]

Disperse Brown 19 6 5 5[3][4]

Disperse Brown 27 5-6 4-5 4-5

Experimental Protocols for Lightfastness Testing
The data presented in this guide is based on internationally recognized standards for

determining the colorfastness to light of textiles. The primary methods used are ISO 105-B02

and AATCC Test Method 16.3, both of which utilize a xenon arc lamp to simulate natural

daylight.

Principle of the Test
A specimen of the textile dyed with the disperse dye is exposed to artificial light under

controlled conditions, alongside a set of blue wool references. The lightfastness of the dye is

assessed by comparing the change in color of the test specimen with that of the blue wool

references.

Apparatus
Light Source: Xenon arc lamp with a correlated color temperature of 5500 K to 6500 K.

Exposure Chamber: Controlled environment for temperature and humidity.

Specimen Holders: To mount the textile samples.

Blue Wool Standards: A set of standardized blue wool fabrics with known lightfastness

ratings (1-8).

Grey Scale for Color Change: To visually assess the change in color.
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Procedure
Specimen Preparation: A sample of the textile dyed with the disperse dye is prepared to the

specified dimensions. A portion of the sample is covered to serve as an unexposed

reference.

Mounting: The specimen and the blue wool standards are mounted on holders and placed in

the exposure chamber.

Exposure Conditions: The chamber is set to specific conditions of temperature, humidity, and

irradiance as prescribed by the chosen standard (ISO 105-B02 or AATCC 16.3).

Exposure: The specimens and standards are exposed to the xenon arc light for a

predetermined duration or until a specific blue wool standard has faded to a particular grey

scale rating.

Evaluation: After exposure, the change in color of the test specimen is compared to the

change in the blue wool standards. The lightfastness rating is assigned based on the blue

wool standard that shows a similar degree of fading.

Experimental Workflow
The following diagram illustrates the general workflow for determining the lightfastness of a

disperse dye according to industry standards.
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Caption: Workflow for Lightfastness Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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